Cas no 91704-69-7 (1-Cyclohexyl-1-(thiophen-3-yl)ethane-1,2-diol)

• Product name: 1-Cyclohexyl-1-(thiophen-3-yl)ethane-1,2-diol
• CAS No: 91704-69-7
• MF: C₁₂H₁₈O₂S
• MW: 226.335122585297
• CID: 2814207
• PubChem ID: 13263641

1-Cyclohexyl-1-(thiophen-3-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 91704-69-7
• 1-Cyclohexyl-1-(thiophen-3-yl)ethane-1,2-diol
• DTXSID20532919

• Inchi： InChI=1S/C12H18O2S/c13-9-12(14,11-6-7-15-8-11)10-4-2-1-3-5-10/h6-8,10,13-14H,1-5,9H2
• InChI Key： BLAVQZDMAFVGKB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 226.10275099Da
• Monoisotopic Mass: 226.10275099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.7Ų